2-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetonitrile

• IUPAC Name: 2-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetonitrile
• InChI: InChI=1S/C12H11N3OS2/c13-5-6-17-12-14-10(16)9-7-3-1-2-4-8(7)18-11(9)15-12/h1-4,6H2,(H,14,15,16)
• InChI Key: DFZGCYFJBODANE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(NC3=O)SCC#N
• Molecular Formula: C12H11N3OS2
• Molecular Weight: 277.4 g/mol

Description

“2-[(4-oxo-5,6,7,8-tetrahydro-3H-1benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetonitrile” is a chemical compound with the molecular formula C12H11N3OS. It is not intended for human or veterinary use and is available for research use only.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. The method comprises several steps, including the addition of ethanol and hydrazine hydrate, dropwise addition of 2-chloropyrazine, and pH regulation. Further steps involve the addition of chlorobenzene and trifluoroacetic anhydride, heating, and the addition of methanesulfonic acid into the mixed reaction solution. The mixture is then allowed to react, and reduced pressure concentration is performed until the solution is dried. The pH is regulated to 12, and organic phases are separated out, and impurities are removed. Finally, palladium/carbon and an ethanol solution of the product are added under the protection of nitrogen in a high-pressure kettle. After the reaction, the mixture is filtered, washed, and concentrated.

Scientific Research Applications

Synthesis and Chemical Properties

This compound and its derivatives have been studied for their synthesis, chemical properties, and potential applications in various fields of scientific research. For instance, research into thieno[2,3-b]pyridines, pyrimidino[4',5':4,5]thieno[2,3-b]pyridine, and quinazoline derivatives highlights the compound's utility in the synthesis of novel chemical entities. These compounds are synthesized from sodium 3-(5-bromobenzofuran-2-yl)-3-oxoprop-1-en-1-olate and have been characterized by elemental analysis, spectral data, and alternative synthesis methods when possible, pointing to its versatility in chemical synthesis (Abdelriheem, Ahmad, & Abdelhamid, 2015).

Electrochemical Oxidation

Studies on electrochemical oxidation of substituted 2-oxo-1,2,3,4-tetrahydropyrimidin-5-carboxamides (THPMs) in acetonitrile have shown the influence of substituents on the oxidation potential. This research is significant for understanding the electronic and steric effects of substituents on these compounds, aiding in the development of materials and methods for electrochemical applications (Memarian et al., 2011).

Antimicrobial Activity

The synthesis of novel fused pyrano pyrimidinones under eco-friendly conditions has been explored, with some derivatives showing marked antimicrobial activity. This research opens pathways for the development of new antimicrobial agents using environmentally benign methods (Banothu, Gali, Velpula, & Bavantula, 2013).

Anti-tumor Activities

The utility of related compounds in the synthesis of heterocyclic derivatives with anti-tumor activities has been documented. Some synthesized compounds have shown high inhibitory effects against various cancer cell lines, including breast adenocarcinoma and non-small cell lung cancer. This highlights the potential of these compounds in the development of new anticancer therapies (Wardakhan, Ibrahim, & Zaki, 2011).

Structural Analysis and Catalytic Applications

Research into the crystal structures of related diaminopyrimidinyl sulfanyl acetamides has provided insights into their molecular conformation, which is crucial for understanding their reactivity and potential applications in catalysis and material science (Subasri et al., 2016).